2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine

• IUPAC Name: 2-(3-fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine
• InChI: InChI=1S/C15H22FN3O2S/c16-13-6-5-9-18(12-13)15-14(7-4-8-17-15)22(20,21)19-10-2-1-3-11-19/h4,7-8,13H,1-3,5-6,9-12H2
• InChI Key: ZQNRMGAOTOSVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(N=CC=C2)N3CCCC(C3)F
• Molecular Formula: C15H22FN3O2S
• Molecular Weight: 327.4 g/mol

Description

2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and biochemistry. This compound has unique properties that make it a promising candidate for further exploration.

Mechanism of Action

The mechanism of action of 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine is not fully understood. However, it is believed to work by binding to specific enzymes and receptors in the body, thereby inhibiting their activity. This inhibition can lead to various biochemical and physiological effects.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine are still being studied. However, it has been shown to have significant effects on the central nervous system, immune system, and cardiovascular system. It has also been shown to exhibit anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine in lab experiments is its potent inhibitory activity against several enzymes and receptors. This makes it a valuable tool for studying the mechanisms of various biological processes. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the use of 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine in scientific research. One of the most promising is in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders. Additionally, this compound can be used to study the mechanisms of various biological processes, which can lead to a better understanding of how the body works. Further research is needed to fully explore the potential applications of this compound.

Synthesis Methods

The synthesis of 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine is a complex process that involves multiple steps. The most common method of synthesis involves the reaction of 3-fluoropiperidine and 2,3-dichloropyridine with sodium hydride in the presence of a suitable solvent such as dimethylformamide (DMF). This reaction results in the formation of the desired compound.

Scientific Research Applications

The potential applications of 2-(3-Fluoropiperidin-1-yl)-3-piperidin-1-ylsulfonylpyridine in scientific research are vast. One of the most significant applications is in the field of medicinal chemistry. This compound has been shown to exhibit potent inhibitory activity against several enzymes and receptors, making it a promising candidate for the development of new drugs.